Cas no 126138-87-2 (Isoquinoline, 3,4-dihydro-1-(3-thienyl)-)

• Product Name: Isoquinoline, 3,4-dihydro-1-(3-thienyl)-
• CAS No: 126138-87-2
• MF: C₁₃H₁₁NS
• MW: 213.298141717911
• CID: 1219121
• PubChem ID: 10632391
• Update Time: 2025-04-20

Isoquinoline, 3,4-dihydro-1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-1-(3-thienyl)-
• 126138-87-2
• SCHEMBL9374766
• DTXSID501288119
• AKOS015965169
• 3,4-Dihydro-1-(3-thienyl)isoquinoline

• Inchi： 1S/C13H11NS/c1-2-4-12-10(3-1)5-7-14-13(12)11-6-8-15-9-11/h1-4,6,8-9H,5,7H2
• InChI Key： HBALWXLTPDKZCF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2C=CC=CC=2CCN=1

Computed Properties

• Exact Mass: 213.06133
• Monoisotopic Mass: 213.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines